1-(8-fluoro-11-oxo-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-2(11H)-yl)-2-(1H-indol-3-yl)ethane-1,2-dione

• IUPAC Name: 1-(13-fluoro-2-oxo-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-5-yl)-2-(1H-indol-3-yl)ethane-1,2-dione
• InChI: InChI=1S/C21H15FN4O3/c22-12-5-6-18-24-17-7-8-25(11-15(17)20(28)26(18)10-12)21(29)19(27)14-9-23-16-4-2-1-3-13(14)16/h1-6,9-10,23H,7-8,11H2
• InChI Key: KWSMUQSYMVIIMG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C3C=CC(=CN3C2=O)F)C(=O)C(=O)C4=CNC5=CC=CC=C54
• Molecular Formula: C21H15FN4O3
• Molecular Weight: 390.4 g/mol

Description

1-(8-fluoro-11-oxo-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-2(11H)-yl)-2-(1H-indol-3-yl)ethane-1,2-dione is a useful research compound. Its molecular formula is C21H15FN4O3 and its molecular weight is 390.374. The purity is usually 95%.
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Scientific Research Applications

Protoporphyrinogen Oxidase Inhibitors

Pyrido[2,3-d]pyrimidine derivatives have been designed and synthesized for their potential as protoporphyrinogen oxidase (PPO) inhibitors, demonstrating significant herbicidal activities. These compounds, through their inhibitory mechanism, can control weed growth, indicating their applicability in agricultural practices. For instance, a study reported compounds with improved PPO-inhibiting activities that displayed strong and broad-spectrum weed control, highlighting the potential of these molecules in developing new herbicides with high efficacy and selectivity towards different crops (Wang et al., 2017).

Anti-inflammatory and COX-2 Inhibition

Research on pyrimidine-pyridine hybrids has shown that these compounds possess considerable anti-inflammatory effects and COX-2 inhibitory activities. These findings suggest the therapeutic potential of such molecules in managing inflammation and related disorders. Some derivatives were found to exhibit better edema inhibition than celecoxib, a known anti-inflammatory drug, indicating their significance in pharmaceutical development (Abdelgawad et al., 2018).

Applications in Material Science

The design and synthesis of pyrimidine-phthalimide derivatives have been explored for their photophysical properties and applications as pH sensors. These compounds demonstrate solid-state fluorescence emission and solvatochromism, which could be effectively used in the development of colorimetric pH sensors and other optoelectronic devices. This research opens avenues for the use of such molecules in sensing technologies and material science, showcasing their versatility beyond pharmaceutical applications (Yan et al., 2017).